Cas no 64558-13-0 (2,5-Dimethyl-5-[2-(pyridin-4-yl)ethyl]thian-4-one)

• Product Name: 2,5-Dimethyl-5-[2-(pyridin-4-yl)ethyl]thian-4-one
• CAS No: 64558-13-0
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 2792298
• PubChem ID: 12382238
• Update Time: 2025-04-21

2,5-Dimethyl-5-[2-(pyridin-4-yl)ethyl]thian-4-one Chemical and Physical Properties

Names and Identifiers

• 64558-13-0
• 2,5-Dimethyl-5-[2-(pyridin-4-yl)ethyl]thian-4-one
• DTXSID50495508

• Inchi： 1S/C14H19NOS/c1-11-9-13(16)14(2,10-17-11)6-3-12-4-7-15-8-5-12/h4-5,7-8,11H,3,6,9-10H2,1-2H3
• InChI Key： CXOZWDREZKVXLQ-UHFFFAOYSA-N
• SMILES： S1C(C)CC(C(C)(C1)CCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 249.11873540Da
• Monoisotopic Mass: 249.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.3Ų